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Compound of Interest

Compound Name: 1,2-Epoxydecane

Cat. No.: B7799648 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety considerations

essential for the proper handling of 1,2-Epoxydecane. Designed for a technical audience, it

consolidates critical data, outlines experimental safety protocols, and visualizes key safety and

toxicological pathways to ensure a safe and compliant laboratory environment.

Section 1: Chemical and Physical Properties
A clear understanding of the physical and chemical properties of 1,2-Epoxydecane is

fundamental to its safe handling. This data, summarized in Table 1, has been compiled from

various safety data sheets and chemical databases.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b7799648?utm_src=pdf-interest
https://www.benchchem.com/product/b7799648?utm_src=pdf-body
https://www.benchchem.com/product/b7799648?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7799648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C10H20O

Molecular Weight 156.27 g/mol

Appearance
Clear, colorless mobile liquid with an ethereal

odor[1]

Boiling Point 208 °C (lit.)[1]

Flash Point 78 °C (lit.)[1][2]

Density 0.863 g/cm³[1]

Vapor Pressure 0.255 mmHg at 25°C

Water Solubility Less than 1 mg/mL at 64°F

Stability Stable, but moisture-sensitive. Combustible.

Section 2: Hazard Identification and GHS
Classification
1,2-Epoxydecane is classified as a hazardous substance. The GHS classification, derived

from multiple sources, is detailed in Table 2.
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Hazardous to the Aquatic

Environment, Acute Hazard
1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Long-term

Hazard

1
H410: Very toxic to aquatic life

with long lasting effects

Flammable Liquids 4 H227: Combustible liquid

Section 3: Health and Safety Recommendations
Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling 1,2-Epoxydecane to minimize exposure.

Protection Type Recommendation

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber),

long-sleeved clothing, and a chemical-resistant

apron should be worn.

Respiratory Protection

If working with the neat chemical or in a poorly

ventilated area, a NIOSH-approved half-face

respirator with an organic vapor/acid gas

cartridge and a dust/mist filter is recommended.

Handling and Storage
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Proper handling and storage procedures are critical to prevent accidents and degradation of

the chemical.

Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or spray mist.

Keep away from sources of ignition. Handle in accordance with good industrial hygiene and

safety practices.

Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed. It is

sensitive to moisture and should be stored away from mineral acids, bases, and strong

oxidizing agents.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15-30 minutes, removing contact lenses

if present and easy to do. Seek immediate

medical attention.

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing.

If skin irritation occurs, get medical

advice/attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention if

you feel unwell.

Ingestion

Do NOT induce vomiting. Clean mouth with

water. Call a physician or poison control center

immediately.

Fire-Fighting Measures
1,2-Epoxydecane is a combustible liquid.
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Suitable Extinguishing Media: Dry chemical, carbon dioxide, water spray, or alcohol-resistant

foam.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Vapors may travel to a source of ignition and flash back. Hazardous

combustion products include carbon monoxide and carbon dioxide.

Accidental Release Measures
In case of a spill, follow these procedures to mitigate the hazard.

Personal Precautions: Ensure adequate ventilation. Remove all sources of ignition. Wear

appropriate personal protective equipment.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb the spill with inert material (e.g., sand, silica gel, universal

binder). Collect the absorbed material in a suitable, closed container for disposal.

Section 4: Experimental Protocols for Safety
Assessment
The hazard classifications of 1,2-Epoxydecane are determined through standardized

experimental protocols. Below are summaries of the methodologies for key toxicological

endpoints.

Acute Dermal Irritation/Corrosion (OECD 404)
This test assesses the potential of a substance to cause skin irritation or corrosion.

Principle: A single dose of the test substance is applied to a small area of the skin of a

laboratory animal (typically an albino rabbit). Untreated skin serves as a control.

Methodology:
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The test substance (0.5 mL for liquids) is applied to a shaved area of the skin

(approximately 6 cm²).

The application site is covered with a gauze patch.

The exposure period is typically 4 hours.

After exposure, the residual substance is removed.

The skin is examined for signs of erythema (redness) and edema (swelling) at specified

intervals (e.g., 1, 24, 48, and 72 hours) and for up to 14 days to assess the reversibility of

the effects.

Scoring: The severity of the skin reactions is scored according to a standardized system.

Acute Eye Irritation/Corrosion (OECD 405)
This test evaluates the potential of a substance to cause eye irritation or damage.

Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of

a laboratory animal (usually an albino rabbit), with the other eye serving as a control.

Methodology:

The test substance is instilled into the eye.

The eyes are examined at 1, 24, 48, and 72 hours after application.

Observations are made for corneal opacity, iritis, and conjunctival redness and chemosis

(swelling).

The observation period can be extended up to 21 days to evaluate the reversibility of any

observed effects.

Scoring: The ocular lesions are scored using a standardized system to determine the

irritation potential.

Bacterial Reverse Mutation Test (Ames Test - OECD 471)
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The Ames test is a widely used method to assess the mutagenic potential of a chemical.

Principle: The test uses several strains of bacteria (e.g., Salmonella typhimurium and

Escherichia coli) with mutations that render them unable to synthesize an essential amino

acid (e.g., histidine or tryptophan). The test substance is evaluated for its ability to cause a

reverse mutation, restoring the bacteria's ability to grow on an amino acid-deficient medium.

Methodology:

The bacterial strains are exposed to the test substance at various concentrations, both

with and without a metabolic activation system (S9 mix, which simulates mammalian

metabolism).

The bacteria are then plated on a minimal agar medium lacking the specific amino acid.

After incubation, the number of revertant colonies (colonies that have undergone reverse

mutation and can now grow) is counted.

Interpretation: A significant, dose-dependent increase in the number of revertant colonies

compared to the control indicates that the substance is mutagenic.

Section 5: Visualizing Safety and Toxicological
Information
The following diagrams illustrate key workflows and potential toxicological mechanisms related

to 1,2-Epoxydecane.
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Chemical Handling Risk Assessment Workflow

Start: New Experiment
with 1,2-Epoxydecane

1. Identify Hazards
(SDS, Literature)

2. Assess Risks
(Exposure Potential, Severity)

3. Implement Control Measures

- Personal Protective Equipment
- Engineering Controls

(Fume Hood)
- Administrative Controls

(SOPs, Training)
4. Perform Experimental Procedure

5. Waste Disposal
(Follow Regulations)

6. Review and Update
(Annually or with Changes)

New Experiment

End

Process Complete

Click to download full resolution via product page

Caption: A workflow for conducting a risk assessment when handling 1,2-Epoxydecane.
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1,2-Epoxydecane Spill Response Protocol

Spill Occurs

1. Evacuate Immediate Area
& Alert Others

2. Don Appropriate PPE

3. Remove Ignition Sources

4. Contain Spill
(Use inert absorbent material)

5. Collect Absorbed Material

6. Dispose of Waste
(Sealed, labeled container)

7. Decontaminate Area
(Ethanol, then soap & water)

8. Report Incident

Click to download full resolution via product page

Caption: A step-by-step protocol for responding to a 1,2-Epoxydecane spill.
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General Toxicological Pathway for Epoxides

1,2-Epoxydecane
(Electrophilic Epoxide Ring)

Formation of
Covalent Adducts

Cellular Nucleophiles

DNA Proteins Other Macromolecules

DNA Damage &
Mutation

Protein Dysfunction

Potential for
Carcinogenesis

Cellular Toxicity
(Irritation, Cytotoxicity)

Click to download full resolution via product page

Caption: A generalized toxicological mechanism for epoxides like 1,2-Epoxydecane.

Section 6: Stability and Reactivity
1,2-Epoxydecane is a reactive chemical, and its stability is influenced by several factors.

Reactivity: As an epoxide, it is highly reactive. It can polymerize in the presence of catalysts

or when heated, which can be violent. It reacts with acids, bases, and oxidizing and reducing

agents.

Chemical Stability: The substance is stable under recommended storage conditions but is

sensitive to moisture and heat.

Incompatible Materials: Strong oxidizing agents, strong acids, strong bases, caustics, and

peroxides.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/product/b7799648?utm_src=pdf-body-img
https://www.benchchem.com/product/b7799648?utm_src=pdf-body
https://www.benchchem.com/product/b7799648?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7799648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazardous Decomposition Products: Under fire conditions, it can decompose to form carbon

monoxide and carbon dioxide.

Section 7: Toxicological and Ecological Information
Toxicological Information

Acute Toxicity: Symptoms of exposure may include local irritation of the skin and respiratory

tract.

Skin Corrosion/Irritation: Causes skin irritation.

Serious Eye Damage/Irritation: Causes serious eye irritation.

Respiratory or Skin Sensitization: No information available.

Germ Cell Mutagenicity: While specific data for 1,2-Epoxydecane is limited, epoxides as a

class are known to be reactive towards DNA and can be mutagenic.

Carcinogenicity: Not classified as a carcinogen by IARC, NTP, or OSHA. However, some

epoxides have been shown to be carcinogenic in animal studies.

Ecological Information
Ecotoxicity: 1,2-Epoxydecane is very toxic to aquatic life with long-lasting effects.

Persistence and Degradability: No specific data available.

Bioaccumulative Potential: No specific data available.

Mobility in Soil: No specific data available.

Section 8: Disposal Considerations
Waste from 1,2-Epoxydecane must be disposed of in accordance with federal, state, and local

environmental regulations. It should be treated as hazardous waste. Do not contaminate water,

foodstuffs, feed, or seed by storage or disposal. Do not discharge to sewer systems.

Contaminated packaging should be triple-rinsed and offered for recycling or reconditioning, or

punctured to prevent reuse before disposal.
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This technical guide is intended to provide comprehensive health and safety information for

handling 1,2-Epoxydecane in a research and development setting. It is not exhaustive and

should be used in conjunction with specific Safety Data Sheets and internal institutional safety

protocols. Always prioritize a culture of safety and proactive risk management in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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